Cas no 318517-86-1 (1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE)

• Product Name: 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE
• CAS No: 318517-86-1
• MF: C₁₂H₁₀F₃N₅
• MW: 281.236511707306
• MDL: MFCD00141046
• CID: 5165564
• Update Time: 2026-03-04

1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE
• 1-methyl-5-{[(pyridin-3-yl)methyl]amino}-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-methyl-5-[(3-pyridinylmethyl)amino]-3-(trifluoromethyl)-

• MDL： MFCD00141046
• Inchi： 1S/C12H10F3N5/c1-20-11(18-7-8-3-2-4-17-6-8)9(5-16)10(19-20)12(13,14)15/h2-4,6,18H,7H2,1H3
• InChI Key： JOPUCBXVAYUOJS-UHFFFAOYSA-N
• SMILES： N1(C)C(NCC2=CC=CN=C2)=C(C#N)C(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE

Comprehensive Analysis of 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 318517-86-1)

The compound 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE (CAS No. 318517-86-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core substituted with a trifluoromethyl group and a pyridinylmethyl amino moiety, makes it a subject of intense scientific interest. Researchers are particularly drawn to its potential as a building block for novel bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorine-containing molecules are increasingly explored for their unique pharmacokinetic properties. This has led to a growing number of inquiries about CAS 318517-86-1 in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another key aspect of 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE is its pyridine derivative component. Pyridine-based compounds are widely recognized for their versatility in synthesizing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. This has sparked discussions about the compound's potential applications in developing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, topics frequently searched in pharmaceutical forums.

The carbonitrile functional group in this molecule further enhances its reactivity, making it a valuable intermediate in organic synthesis. Chemists often search for pyrazole-4-carbonitrile derivatives due to their utility in constructing complex molecular architectures. This compound's compatibility with cross-coupling reactions and nucleophilic substitutions positions it as a promising candidate for high-throughput screening libraries, a hot topic in drug discovery pipelines.

From an environmental perspective, the stability of trifluoromethylated pyrazoles like this one has raised questions about their ecological impact. However, recent studies suggest that such compounds can be designed with improved biodegradability, addressing sustainability concerns—a trending topic in green chemistry circles. Researchers are actively investigating CAS 318517-86-1's environmental fate, aligning with the broader push for eco-friendly synthetic methodologies.

In analytical chemistry circles, the characterization of 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE presents interesting challenges due to its multiple functional groups. Advanced techniques like LC-MS and NMR spectroscopy are frequently employed to study its structure-activity relationships, as evidenced by numerous queries in spectroscopy forums. The compound's distinct spectral signatures make it a useful reference material for method development.

The patent landscape surrounding pyrazole-carbonitrile derivatives has expanded significantly, with CAS 318517-86-1 appearing in several intellectual property filings related to crop protection agents. This connects to the growing public interest in next-generation pesticides that combine efficacy with reduced environmental persistence—a frequent search combination in agricultural chemistry databases.

In material science applications, the π-conjugated system of this compound has attracted attention for potential use in organic electronic devices. The electron-withdrawing nature of the trifluoromethyl group and the carbonitrile moiety could enable tuning of electronic properties, a subject of numerous recent publications in materials science journals.

Quality control specifications for 1-METHYL-5-[(3-PYRIDINYLMETHYL)AMINO]-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBONITRILE typically require ≥95% purity by HPLC, with strict limits on residual solvents—parameters commonly requested by procurement specialists. The compound's shelf stability under various storage conditions is another frequently searched parameter in chemical supply chain platforms.

As research continues, the scientific community remains particularly interested in the structure-activity relationships of this compound class. Computational chemistry approaches, including molecular docking studies and QSAR modeling, are increasingly applied to predict its interactions with biological targets—a trend reflected in recent conference proceedings and preprint server submissions.